Cas no 139995-69-0 (Benzoic acid, 2-chloro-4-nitro-, butyl ester)

• Product Name: Benzoic acid, 2-chloro-4-nitro-, butyl ester
• CAS No: 139995-69-0
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 1283312
• Update Time: 2024-08-04

Benzoic acid, 2-chloro-4-nitro-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-nitro-, butyl ester

• Inchi： 1S/C11H12ClNO4/c1-2-3-6-17-11(14)9-5-4-8(13(15)16)7-10(9)12/h4-5,7H,2-3,6H2,1H3
• InChI Key： HTEQIKKGUYWQTD-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 257.04556

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 198-201 °C(Press: 20 Torr)
• PSA: 69.44